Cas no 753924-40-2 (2-Fluoro-4-methyl-5-nitrobenzoic acid)

• Product Name: 2-Fluoro-4-methyl-5-nitrobenzoic acid
• CAS No: 753924-40-2
• MF: C₈H₆FNO₄
• MW: 199.135945796967
• MDL: MFCD18426005
• CID: 561868
• PubChem ID: 21894728
• Update Time: 2025-04-19

2-Fluoro-4-methyl-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-4-methyl-5-nitro- (9CI)
• 2-Fluoro-4-methyl-5-nitrobenzoic acid
• 2-Fluoro-4-methyl-5-nitro-benzoic acid
• Benzoic acid, 2-fluoro-4-methyl-5-nitro-
• UBAWHHHAAFFKGE-UHFFFAOYSA-N
• 753924-40-2
• SY316911
• 2-Fluoro-4-methyl-5-nitrobenzoicacid
• AKOS017516355
• AMY6384
• DTXSID90619589
• EN300-181653
• CS-15565
• CS-0043479
• MFCD18426005
• SCHEMBL2443339
• DB-104614

• MDL： MFCD18426005
• Inchi： 1S/C8H6FNO4/c1-4-2-6(9)5(8(11)12)3-7(4)10(13)14/h2-3H,1H3,(H,11,12)
• InChI Key： UBAWHHHAAFFKGE-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=C(C=C1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.02800
• Monoisotopic Mass: 199.02808583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1
• XLogP3: 1.7

Experimental Properties

• PSA: 83.12000
• LogP: 2.26370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives